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Documented Solid-State Forms of Sabizabulin

The following solid-state forms of Sabizabulin have been identified in a recent patent. The table summarizes

these forms, but quantitative stability or solubility data for comparison is not available in the searched

literature [1].

Form Name Type
Key Identification
Method

Reported Characteristics (from
Patent)

Form 1 Crystalline (Free
Base)

XRPD Characteristic XRPD pattern [1].

Form 2 Crystalline (Free
Base)

XRPD Characteristic XRPD pattern [1].

Form 3 Crystalline (Free
Base)

XRPD Characteristic XRPD pattern [1].

HCl Form A Crystalline (Salt) XRPD Characteristic XRPD pattern [1].

HCl Form B Crystalline (Salt) XRPD Characteristic XRPD pattern [1].
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Form Name Type
Key Identification
Method

Reported Characteristics (from
Patent)

HCl Form C Crystalline (Salt) XRPD Characteristic XRPD pattern [1].

Form 20 Crystalline (Free
Base)

XRPD Characteristic XRPD pattern [1].

Amorphous Amorphous (Free
Base)

XRPD Characteristic XRPD pattern [1].

Core Techniques for Solid-State Analysis

A comprehensive polymorph investigation relies on a suite of analytical techniques to fingerprint different

forms and understand their stability [2]. The following workflow outlines the key stages in a solid-state

screening and characterization process.
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Start: Polymorph Screening

Crystallization Methods

Solution Crystallization
(e.g., solvent/anti-solvent, cooling, evaporation) Slurry Conversion Crystallization from Melt Other Methods

(e.g., vapor diffusion, grinding)

Solid-State Analysis

X-Ray Powder Diffraction (XRPD) Thermal Methods
(DSC, TGA, Hot-Stage Microscopy)

Spectroscopic Methods
(ssNMR, Raman, FT-IR)

Others
(DVS, Solubility, Microscopy)

Outcome: Form Identification & Stability Assessment

Click to download full resolution via product page

Here is a summary of common techniques used for characterization, as referenced in the general literature on

pharmaceuticals [3] [2] [4].

Technique Primary Application in Polymorph Screening

X-Ray Powder Diffraction
(XRPD)

Primary technique for "fingerprinting" and distinguishing between

crystalline phases. Each polymorph has a unique XRPD pattern [1] [2].

Differential Scanning
Calorimetry (DSC)

Measures thermal transitions (e.g., melting point, glass transition). Used

to determine heat of fusion and identify solid-solid transformations [3]
[2].
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Technique Primary Application in Polymorph Screening

Thermogravimetric
Analysis (TGA)

Quantifies weight loss due to events like desolvation or decomposition,
helping to distinguish hydrates/solvates from anhydrous forms [2].

Solid-State NMR (ssNMR) Provides high-resolution information on the chemical environment,
capable of identifying polymorphs, quantifying crystallinity, and detecting

disorder [5] [2].

Dynamic Vapor Sorption
(DVS)

Measures moisture uptake as a function of relative humidity. Critical for

identifying hydrate formation and assessing hygroscopicity [2].

Hot-Stage Microscopy Allows visual observation of thermal events like melting,

recrystallization, and desolvation in real-time [2].

Frequently Asked Questions & Troubleshooting

Based on general pharmaceutical development challenges, here are some common issues and suggested

actions.

Q: During scale-up, my desired Sabizabulin polymorph is not consistently forming. What could be

wrong?

A: Polymorphic outcome is highly sensitive to crystallization conditions. Key parameters to control
and document include:

Solvent System: Precisely control the solvent/anti-solvent identity and ratio [2] [4].
Supersaturation: Carefully manage the rate of achieving supersaturation (e.g., cooling or

evaporation rate) [2].
Seeding: Use seeds of the desired pure polymorph to control crystallization initiation [2].

Agitation: Control stirring rate and mechanics, as shear forces can influence nucleation [2].

Q: My crystalline form of Sabizabulin transformed into a different solid during stability testing. Why

did this happen?

A: This is a classic "disappearing polymorph" or solvent-mediated phase transformation (SMPT)

issue [4].
Investigate Thermodynamic Stability: The form you were using was likely metastable.

Conduct competitive slurry experiments in the relevant solvent to identify the most stable form
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under those conditions [2] [4].

Control Humidity: If the transformation involves a hydrate, control the environmental relative
humidity during processing and storage. DVS data is critical here [2].

Avoid Contamination: Strictly avoid cross-contamination with the more stable form, as it can
act as a seed and trigger the transformation [4].

Q: How can I be sure I have identified all possible solid forms of Sabizabulin?

A: A comprehensive polymorph screen is essential [2].
Diverse Conditions: Employ a wide range of solvents (polar, non-polar, protic, aprotic),

crystallization methods (cooling, evaporation, slurrying), and temperatures [2].
Multiple Techniques: Use a combination of XRPD and Raman spectroscopy for high-

throughput screening, as they are fast and require minimal sample preparation [2].
Stress Conditions: Include experiments that stress the system, such as drying solvates,

grinding, and storing at high temperature and humidity, to induce phase transitions [2].

Key Considerations for Your Research

The information from the patent confirms that multiple solid-state forms of Sabizabulin exist [1]. To build a

complete technical support guide, you would need to generate specific stability and solubility data through

experimental studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Sabizabulin solid state forms polymorphs stability]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b516751#sabizabulin-solid-

state-forms-polymorphs-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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